Cas no 1157542-90-9 (tert-butyl[(2,3-dihydro-1-benzofuran-5-yl)methyl]amine)

• Product Name: tert-butyl[(2,3-dihydro-1-benzofuran-5-yl)methyl]amine
• CAS No: 1157542-90-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5040936
• Update Time: 2025-10-05

tert-butyl[(2,3-dihydro-1-benzofuran-5-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl(2,3-dihydro-1-benzofuran-5-ylmethyl)amine
• tert-butyl[(2,3-dihydro-1-benzofuran-5-yl)methyl]amine
• N-(2,3-dihydro-1-benzofuran-5-ylmethyl)-2-methylpropan-2-amine

• Inchi： 1S/C13H19NO/c1-13(2,3)14-9-10-4-5-12-11(8-10)6-7-15-12/h4-5,8,14H,6-7,9H2,1-3H3
• InChI Key： OQXSXQCXMUUJNJ-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CNC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on tert-butyl[(2,3-dihydro-1-benzofuran-5-yl)methyl]amine

tert-butyl[(2,3-dihydro-1-benzofuran-5-yl)methyl]amine (CAS No. 1157542-90-9)

The compound tert-butyl[(2,3-dihydro-1-benzofuran-5-yl)methyl]amine, identified by the CAS registry number 1157542-90-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tertiary amines and features a unique structure that combines a bulky tert-butyl group with a substituted benzofuran moiety. The benzofuran ring system, which is partially hydrogenated (as indicated by the "dihydro" prefix), contributes to the molecule's aromaticity and stability, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of such molecules in drug discovery and development. The tert-butyl group is known for its steric bulk, which can influence the molecule's pharmacokinetic properties, such as absorption and bioavailability. Additionally, the benzofuran moiety has been associated with various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. These attributes make tert-butyl[(2,3-dihydro-1-benzofuran-5-yl)methyl]amine a promising candidate for further exploration in therapeutic applications.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions or reductive amination processes. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product. Researchers have also investigated the stereochemistry of this compound, particularly focusing on the configuration of the chiral centers introduced by the tert-butyl group and the benzofuran ring system.

The structural features of tert-butyl[(2,3-dihydro-1-benzofuran-5-yl)methyl]amine make it an ideal substrate for further functionalization. For instance, the amine group can serve as a reactive site for coupling reactions, enabling the attachment of various bioactive moieties or targeting ligands. This versatility has led to its use in combinatorial chemistry and high-throughput screening campaigns aimed at identifying novel bioactive compounds.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the molecular structure and purity of the compound, ensuring its suitability for downstream applications. Furthermore, computational chemistry tools have been employed to predict the compound's physicochemical properties and interactions with biological targets.

In conclusion, tert-butyl[(2,3-dihydro-1-benzofuran-5-yl)methyl]amine (CAS No. 1157542-90-9) is a versatile organic molecule with significant potential in drug discovery and chemical synthesis. Its unique structure and functional groups make it an attractive target for further research and development in various fields.